Cas no 64096-87-3 (1,1-dioxo-tetrahydrothiopyran-4-carboxylic acid)

• Product Name: 1,1-dioxo-tetrahydrothiopyran-4-carboxylic acid
• CAS No: 64096-87-3
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• MDL: MFCD03102802
• CID: 424975
• Update Time: 2025-08-05

1,1-dioxo-tetrahydrothiopyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide
• 2H-Thiopyran-4-carboxylic acid, tetrahydro-, 1,1-dioxide
• TETRAHYDROTHIOPYRANE-4-CARBOXYLIC ACID 1,1-DIOXIDE
• 1,1-Dioxo-hexahydro-1l6-thiopyran-4-carboxylic acid
• 1,1-DIOXO-TETRAHYDROTHIOPYRAN-4-CARBOXYLIC ACID
• TETRAHYDROTHIOPYRAN-4-CARBOXYLIC ACID 1,1-DIOXIDE
• 1,1-dioxothiane-4-carboxylic Acid
• RPJRJUVGGDVVDF-UHFFFAOYSA-N
• TETRAHYDRO-2H-THIOPYRAN-4-CARBOXYLIC ACID-1,1-DIOXIDE
• WT1087
• PB30750
• MCU
• 1,1-dioxo-tetrahydrothiopyran-4-carboxylic acid

• MDL： MFCD03102802
• Inchi： 1S/C6H10O4S/c7-6(8)5-1-3-11(9,10)4-2-5/h5H,1-4H2,(H,7,8)
• InChI Key： RPJRJUVGGDVVDF-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 178.03
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 79.8

Experimental Properties

• Density: 1.422±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195-196 ºC (acetone ligroine )
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 71.44

1,1-dioxo-tetrahydrothiopyran-4-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes